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Compound of Interest

Compound Name: NSC12

Cat. No.: B10752620 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

NSC12, a research-grade anticancer agent. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal, thereby minimizing environmental and health risks. Adherence to institutional and

local regulations is paramount.

Chemical and Safety Data for NSC12
For easy reference, the following table summarizes key quantitative and safety information for

NSC12.
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Property Value Reference

CAS Number 102586-30-1 --INVALID-LINK--[1]

Molecular Formula C₂₄H₃₄F₆O₃ --INVALID-LINK--[2]

Molecular Weight 484.5 g/mol --INVALID-LINK--[2]

Storage Temperature -20°C --INVALID-LINK--[2]

Solubility

DMF: 2 mg/ml; Ethanol: 20

mg/ml; Ethanol:PBS (pH 7.2)

(1:2): 0.1 mg/ml; DMSO: 0.1

mg/ml

--INVALID-LINK--[2]

Stability ≥ 4 years (in lyophilized form) --INVALID-LINK--[2]

Known Hazards

As an antineoplastic agent, it

should be handled as a

potentially hazardous

compound.[3]

General guidance for

antineoplastics.

Experimental Protocols: General Disposal
Procedure for NSC12
While specific protocols for NSC12 are not publicly available, the following general procedure is

based on best practices for the disposal of antineoplastic and other hazardous research

chemicals.[3]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including double chemotherapy gloves, a lab coat, and safety

goggles with side shields.[3][4]

If there is a risk of aerosolization, use a certified chemical fume hood.

2. Waste Segregation and Collection:

Solid Waste:
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Place all contaminated disposable items, such as gloves, absorbent pads, and empty

vials, into a designated hazardous waste container.[3] This container should be clearly

labeled as "Hazardous Chemical Waste" and should specify "Antineoplastic Waste."

Do not mix with other laboratory waste.[3]

Liquid Waste:

Collect all solutions containing NSC12 in a dedicated, sealed, and clearly labeled

hazardous waste container.

The container should be made of a material compatible with the solvents used (e.g.,

ethanol, DMSO).

Do not pour any NSC12 solution down the drain.

Sharps:

Any needles or syringes used to handle NSC12 must be disposed of in a designated

sharps container for hazardous chemical waste.[3]

If the syringe contains residual NSC12, it must be disposed of as hazardous chemical

waste and not in a regular sharps container.[3]

3. Decontamination:

Decontaminate all non-disposable equipment and surfaces that have come into contact with

NSC12.

Use an appropriate cleaning agent, such as a solution of detergent and water, followed by a

rinse with a suitable solvent (e.g., 70% ethanol), if compatible with the equipment.

4. Final Disposal:

All waste containers must be sealed and labeled in accordance with your institution's and

local environmental regulations.
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of NSC12.
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Caption: Workflow for the safe disposal of NSC12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752620#nsc12-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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